Cas no 88580-03-4 (Benzoic acid, 3-(1-oxopropyl)-2-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-(1-oxopropyl)-2-(phenylmethoxy)-, methyl ester
• CAS No: 88580-03-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 627912
• PubChem ID: 13255231
• Update Time: 2025-04-19

Benzoic acid, 3-(1-oxopropyl)-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-oxopropyl)-2-(phenylmethoxy)-, methyl ester
• methyl 2-phenylmethoxy-3-propanoylbenzoate
• 88580-03-4
• DTXSID00532230
• Methyl 2-(benzyloxy)-3-propanoylbenzoate

• Inchi： 1S/C18H18O4/c1-3-16(19)14-10-7-11-15(18(20)21-2)17(14)22-12-13-8-5-4-6-9-13/h4-11H,3,12H2,1-2H3
• InChI Key： LAIZJPDUKNHQJG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C(=O)OC)=CC=CC=1C(CC)=O

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų